Cas no 1897335-13-5 (4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol)

4-Bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol is a brominated phenolic compound featuring a cyclopropanol substituent, offering unique reactivity and structural versatility in synthetic chemistry. Its distinct functional groups—a bromine atom, hydroxylated cyclopropyl moiety, and methoxy phenol backbone—make it a valuable intermediate for pharmaceutical and agrochemical applications. The compound’s sterically hindered cyclopropanol group enhances stability while enabling selective transformations, such as ring-opening reactions or further derivatization. The electron-rich aromatic system and bromine substituent facilitate cross-coupling reactions, including Suzuki or Buchwald-Hartwig couplings. This combination of features makes it a promising building block for complex molecule synthesis, particularly in drug discovery and fine chemical development.
4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol structure
1897335-13-5 structure
Product Name:4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol
CAS No:1897335-13-5
MF:C10H11BrO3
MW:259.096542596817
CID:5916055
PubChem ID:117400826
Update Time:2025-06-08

4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol
    • EN300-1933611
    • 1897335-13-5
    • Inchi: 1S/C10H11BrO3/c1-14-9-5-7(11)6(4-8(9)12)10(13)2-3-10/h4-5,12-13H,2-3H2,1H3
    • InChI Key: YXGLJRQMXYXTBG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C=C1C1(CC1)O)O)OC

Computed Properties

  • Exact Mass: 257.98916g/mol
  • Monoisotopic Mass: 257.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.7Ų

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Additional information on 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol

Introduction to 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol (CAS No. 1897335-13-5)

4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol (CAS No. 1897335-13-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol is composed of a phenolic core with a bromine substituent at the 4-position, a 1-hydroxycyclopropyl group at the 5-position, and a methoxy group at the 2-position. These functional groups contribute to the compound's distinct chemical properties and biological activities. The presence of the bromine atom imparts halogen bonding capabilities, while the hydroxyl and methoxy groups enhance its solubility and reactivity.

Recent studies have explored the pharmacological properties of 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol could be a valuable lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol has also been investigated for its antioxidant activity. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a promising candidate for therapeutic interventions aimed at reducing oxidative stress.

In addition to its biological activities, the synthesis and chemical stability of 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol have been extensively studied. The compound can be synthesized through a series of well-defined chemical reactions, including bromination, cyclization, and methylation steps. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production in pharmaceutical settings.

The stability of 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol under various conditions has also been evaluated. It has been found to be stable at room temperature and under standard laboratory conditions. However, exposure to strong acids or bases can lead to degradation, which is an important consideration for storage and handling.

To further understand the biological mechanisms underlying the effects of 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol, several in vivo studies have been conducted. Animal models have shown that this compound can effectively reduce inflammation and oxidative stress in vivo, supporting its potential as a therapeutic agent. These findings have paved the way for clinical trials to evaluate its safety and efficacy in human subjects.

In conclusion, 4-bromo-5-(1-hydroxycyclopropyl)-2-methoxyphenol (CAS No. 1897335-13-5) is a promising compound with diverse biological activities, including anti-inflammatory and antioxidant properties. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its potential applications in treating various diseases, highlighting its significance in modern medicinal chemistry.

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